Cas no 115144-35-9 (D-Luciferin potassium salt)

• Product Name: D-Luciferin potassium salt
• CAS No: 115144-35-9
• MF: C₁₁H₇KN₂O₃S₂
• MW: 318.413180589676
• MDL: MFCD00044928
• CID: 63135
• PubChem ID: 329757580
• Update Time: 2025-04-18

D-Luciferin potassium salt Chemical and Physical Properties

Names and Identifiers

• Potassium (S)-2-(6-hydroxybenzo[d]thiazol-2-yl)-4,5-dihydrothiazole-4-carboxylate
• (S)-4,5-Dihydro-2-(6-hydroxybenzothiazol-2-yl)thiazole-4-carboxylic acid potassium salt
• D-Luciferin potassium salt
• (4S)-4,5-Dihydro-2-(6-hydroxy-2-benzothiazolyl)-4-thiazolecarboxylic Acid Monopotassium Salt
• (S)-4,5-Dihydro-2-(6-hydroxy-2-benzothiazolyl)-4thiazolecarboxylic acid potassium salt
• 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(6-hydroxy-2-benzothiazolyl)-, monopotassium salt, (4S)-
• D-Luciferin (potassium salt)
• D-Luciferin k salt
• (S)-2-(6-Hydroxy-2-benzothiazolyl)-2-thiazoline-4-carboxylic acid potassium salt
• 4,5-Dihydro-2-(6-hydroxy-2-benzothiazolyl)-4-thiazolecarboxylic acid potassium salt
• Firefly luciferin potassium salt
• D-Luciferin*K
• D-Luciferin potassium
• D-Luciferenpotassiumsalt
• D- Luciferin Potsossium salt
• D-LUCIFERIN, MONOPOTASSIUM SALT
• BEETLE LUCIFERIN, POTASSIUM SALT
• D-LUCIFERIN FIREFLY, POTASSIUM SALT
• D-LUCIFERINPOTASSIUMSALT,99%
• D-Luciferin,potassium salt
• C11H7KN2O3S2
• BCP08298
• 2491AA
• TD8084
• 4,5-Dihydro-2-(6-hydroxy-2-benzoth
• CID 135478035
• D-(-)-2-[6'-HYDROXY-2'-BENZOTHIAZOLYL]DELTA-THIAZOLINE-4-CARBOXYLIC ACID POTASSIUM SALT
• D -LUCIFERIN SYNTHETIC POTASSIUM SALT
• L-8220
• MFCD00044928
• CS-7701
• s6580
• D-Luciferin potassium salt, >=98.0% (HPLC)
• 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(6-hydroxy-2-benzothiazolyl)-, potassium salt (1:1), (4S)-
• Potassium (4S)-2-(6-hydroxy-1,3-benzothiazol-2-yl)-4,5-dihydrothiazole-4-carboxylate
• D-Luciferin (potassium)
• HY-12591B
• AKOS016001314
• AS-74697
• POTASSIUM (4S)-2-(6-HYDROXY-1,3-BENZOTHIAZOL-2-YL)-4,5-DIHYDRO-1,3-THIAZOLE-4-CARBOXYLATE
• EX-A1629
• PD087480
• potassium;(4S)-2-(6-hydroxy-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• AC-8544
• 115144-35-9
• A803377
• D-Luciferin potassium salt ;D-Luciferin potassium
• potassium;(2Z,4S)-2-(6-oxo-1,3-benzothiazol-2-ylidene)-1,3-thiazolidine-4-carboxylate
• D-LuciferinPotassium
• POTASSIUM PHOTINUS LUCIFERIN(1-)
• potassium (4S)-2-[(2Z)-6-oxo-1,3-benzothiazol-2-ylidene]-1,3-thiazolidine-4-carboxylate
• D-Luciferin (potassium salt)?
• GLXC-04668

• MDL： MFCD00044928
• Inchi： 1S/C11H8N2O3S2.K/c14-5-1-2-6-8(3-5)18-10(12-6)9-13-7(4-17-9)11(15)16;/h1-3,7,14H,4H2,(H,15,16);/q;+1/p-1/t7-;/m1./s1
• InChI Key： UMBKGTQQGYPQBE-OGFXRTJISA-M
• SMILES： [K+].S1C(C2=NC3C=CC(=CC=3S2)O)=N[C@@H](C(=O)[O-])C1
• BRN： 5416262

Computed Properties

• Exact Mass: 279.99800
• Monoisotopic Mass: 317.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: biological extracorporealIn Vitro:H2O12.5 mg/mL(39.26 mM;Need ultrasonic)DMSOsolubility2.63 mg/mL(8.26 mM;Need ultrasonic)
• PSA: 136.32000
• LogP: 1.38410
• Vapor Pressure: No data available

D-Luciferin potassium salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents